Cas no 1987416-45-4 (tert-butyl 3-azabicyclo3.3.1nonane-1-carboxylate)

• Product Name: tert-butyl 3-azabicyclo3.3.1nonane-1-carboxylate
• CAS No: 1987416-45-4
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6419380
• PubChem ID: 121604655
• Update Time: 2025-06-27

tert-butyl 3-azabicyclo3.3.1nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-azabicyclo3.3.1nonane-1-carboxylate
• AKOS026740016
• tert-butyl 3-azabicyclo[3.3.1]nonane-1-carboxylate
• 1987416-45-4
• EN300-19454564

• Inchi： 1S/C13H23NO2/c1-12(2,3)16-11(15)13-6-4-5-10(7-13)8-14-9-13/h10,14H,4-9H2,1-3H3
• InChI Key： FNQBERDMTAHQRN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CNCC(CCC1)C2)=O

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 3-azabicyclo3.3.1nonane-1-carboxylate

Terbutyl 3-Azabicyclo[3.3.1]nonane-1-carboxylate (CAS No. 1987416-45-4): A Promising Scaffold for Medicinal Chemistry and Drug Discovery

Terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate (CAS No. 1987416-45-4) represents a novel class of heterocyclic compounds with unique structural features that have garnered significant attention in recent years. This compound, characterized by its 3-azabicyclo[3.3.1]nonane core and tert-butyl functional group, exhibits potential applications in pharmaceutical research due to its ability to modulate biological targets with high specificity. Recent studies have highlighted its role as a versatile building block for the development of bioactive molecules, particularly in the context of targeted drug design and metabolic pathway modulation.

As a derivative of the bicyclic framework 3-azabicyclo[3.3.1]nonane, this compound possesses a rigid, non-planar structure that confers unique stereochemical properties. The tert-butyl substituent at the 1-position of the bicyclic ring provides steric bulk, which can influence the conformational flexibility of the molecule and its interactions with biological targets. This structural feature is critical for optimizing pharmacokinetic profiles and minimizing off-target effects in drug development.

Recent advances in medicinal chemistry have demonstrated that terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate can serve as a scaffold for the synthesis of various bioactive derivatives. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of novel inhibitors targeting the histone deacetylase (HDAC) family. The ability to selectively modulate HDAC activity has significant implications for the treatment of neurodegenerative diseases and cancer, highlighting the therapeutic potential of this scaffold.

From a synthetic perspective, the tert-butyl group in terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate plays a dual role in both protecting the reactive functionalities of the bicyclic core and enabling site-specific functionalization. This property has been exploited in the creation of prodrugs that exhibit improved solubility and bioavailability, as demonstrated in a 2024 study focusing on the design of orally active antifungal agents. The strategic placement of the tert-butyl substituent allows for controlled hydrolysis in vivo, ensuring optimal drug release at the target site.

Structural analysis of terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate reveals its potential to act as a molecular mimic of natural ligands. The 3-azabicyclo[3.3.1]nonane ring system is structurally similar to certain amino acid derivatives, suggesting its ability to interact with protein targets through hydrogen bonding and hydrophobic interactions. This characteristic has been leveraged in the design of small molecule inhibitors for kinases, as evidenced by a 2023 preclinical study on the development of novel tyrosine kinase inhibitors targeting the EGFR pathway in non-small cell lung cancer (NSCLC).

The synthetic versatility of terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate has also been demonstrated in the context of combinatorial chemistry approaches. Researchers have successfully employed this compound as a starting material for the preparation of diverse libraries of derivatives, enabling high-throughput screening for drug discovery. A 2024 publication in Organic & Biomolecular Chemistry described the use of this scaffold in the development of compounds with potential anti-inflammatory activity, showcasing its broad applicability in pharmaceutical research.

From a mechanistic standpoint, the tert-butyl group in terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate contributes to the molecule's metabolic stability. This is particularly important for drugs that require prolonged half-life in the bloodstream. A 2023 study published in Drug Metabolism and Disposition highlighted how the steric hindrance provided by the tert-butyl substituent reduces susceptibility to enzymatic degradation, thereby enhancing the compound's therapeutic efficacy.

Recent computational studies have further elucidated the binding interactions of terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate with biological targets. Molecular docking simulations have shown that the 3-azabicyclo[3.3.1]nonane core can adopt multiple conformations when interacting with protein receptors, allowing for fine-tuning of binding affinity and selectivity. This adaptability has been critical in the design of compounds with improved potency against multidrug-resistant cancer cells, as reported in a 2024 study on the development of novel chemotherapeutic agents.

Moreover, the tert-butyl functionality in terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate has enabled the creation of prodrugs with enhanced pharmacokinetic profiles. A 2023 study in Pharmaceutical Research demonstrated that derivatives of this compound exhibit improved oral bioavailability compared to their non-protected counterparts, due to the controlled hydrolysis of the tert-butyl group in the gastrointestinal tract. This property is particularly valuable for drugs that require systemic delivery but are prone to degradation in the acidic environment of the stomach.

The synthetic utility of terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate has also been extended to the development of compounds with potential applications in the treatment of infectious diseases. A 2024 study published in Antimicrobial Agents and Chemotherapy reported the use of this scaffold in the design of novel antibiotics with broad-spectrum activity against Gram-positive and Gram-negative bacteria. The unique structural features of the compound appear to contribute to its ability to disrupt bacterial cell membranes, a mechanism that is currently being explored for the development of next-generation antimicrobial agents.

From a practical standpoint, the tert-butyl group in terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate also facilitates the purification and crystallization of the compound, which is essential for pharmaceutical development. A 2023 study in Crystal Growth & Design demonstrated that the steric bulk of the tert-butyl substituent promotes the formation of well-defined crystals with high purity, a critical requirement for the production of pharmaceutical-grade materials.

As research into the applications of terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate continues to expand, its potential as a versatile platform for drug discovery becomes increasingly evident. The combination of the 3-azabicyclo[3.3.1]nonane core and the tert-butyl substituent provides a unique structural framework that can be tailored to address a wide range of therapeutic challenges. Ongoing studies are focused on further optimizing the properties of this compound to enhance its biological activity and pharmacological profile, ensuring its relevance in the development of novel therapeutics for various diseases.

Ultimately, the structural and functional characteristics of terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate underscore its significance in modern pharmaceutical research. Its ability to serve as a building block for the synthesis of bioactive molecules, combined with its favorable pharmacological properties, positions it as a promising candidate for the development of innovative treatments. As the field of medicinal chemistry continues to evolve, the continued exploration of this compound's potential is expected to yield new insights and therapeutic opportunities in the years to come.

Key Features of Terbutyl 3-Azabicyclo[3.3.1]nonane-1-Carboxylate:

• Structural Innovation: The 3-azabicyclo[3.3.1]nonane core provides a unique scaffold for drug design.
• Functional Group Versatility: The tert-butyl substituent enables site-specific functionalization and controlled hydrolysis.
• Pharmacological Potential: Demonstrated applications in the development of HDAC inhibitors, kinase inhibitors, and antimicrobial agents.
• Synthetic Utility: Acts as a valuable intermediate in combinatorial chemistry approaches for drug discovery.
• Metabolic Stability: The tert-butyl group enhances the compound's resistance to degradation in biological environments.
• Crystallization Properties: Facilitates the formation of high-purity crystals, essential for pharmaceutical production.

Conclusion: The unique combination of the 3-azabicyclo[3.3.1]nonane core and the tert-butyl substituent in terbutyl 3-azabicyclo[3.3.1]nonane-1-carboxylate positions it as a promising platform for the development of novel therapeutics. Its structural and functional attributes make it a valuable candidate for further research and application in the field of medicinal chemistry.